Cas no 61129-19-9 ( )

  structure
  structure
Product Name: 
CAS No:61129-19-9
MF:C9H9N5O2S
MW:251.265059232712
CID:953997
PubChem ID:5358634
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-amino-2-methylsulfanyl-7-oxo-8H-pyrido[2,3-d]pyrimidine-5-carboxamide
    • 4-amino-2-methylsulfanyl-7-oxo-7,8-dihydro-pyrido[2,3-d]pyrimidine-5-carboxylic acid amide
    • AC1NSCW1
    • NSC269225
    • DTXSID20418441
    • NSC-269225
    • 61129-19-9
    • ZINC01560461
    •  
    • Inchi: 1S/C9H9N5O2S/c1-17-9-13-6(10)5-3(7(11)16)2-4(15)12-8(5)14-9/h2H,1H3,(H2,11,16)(H3,10,12,13,14,15)
    • InChI Key: BWMNNELXSYRGJF-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC(=C2C(C(N)=O)=CC(NC2=N1)=O)N

Computed Properties

  • Exact Mass: 251.04787
  • Monoisotopic Mass: 251.04769572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 386
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • PSA: 123.99
  • LogP: 1.00260
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